2'-(hydroxymethyl)-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid

• IUPAC Name: 3-[2-(hydroxymethyl)phenyl]-5-(4-methylpiperazin-1-yl)sulfonylbenzoic acid
• InChI: InChI=1S/C19H22N2O5S/c1-20-6-8-21(9-7-20)27(25,26)17-11-15(10-16(12-17)19(23)24)18-5-3-2-4-14(18)13-22/h2-5,10-12,22H,6-9,13H2,1H3,(H,23,24)
• InChI Key: DSTIJTZCFLCMMW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC(=CC(=C2)C(=O)O)C3=CC=CC=C3CO
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the biphenyl group could potentially allow for rotation around the single bond connecting the two benzene rings, resulting in different conformations. The carboxylic acid, hydroxymethyl, sulfonyl, and 4-methylpiperazine groups would likely be arranged around the biphenyl core.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The carboxylic acid group could participate in acid-base reactions, the hydroxymethyl group could be involved in alcohol reactions, and the sulfonyl group could undergo reactions typical of sulfones. The 4-methylpiperazine group could potentially participate in reactions involving the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group could result in acidic properties, and the compound could be capable of forming hydrogen bonds due to the presence of the hydroxymethyl and carboxylic acid groups.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

Without specific data, it’s hard to provide accurate information on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use in the synthesis of other compounds, or its potential biological activity. Further studies could also investigate its physical and chemical properties in more detail.